Cas no 1271738-67-0 (1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride)

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride is a heterocyclic compound featuring a trifluoromethyl-substituted thiadiazole core linked to a piperazine moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The hydrochloride salt form improves solubility and handling characteristics. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding interactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of pharmaceuticals targeting CNS disorders or antimicrobial agents. Its well-defined structure allows for precise modifications, supporting structure-activity relationship studies. Storage under inert conditions is recommended to maintain stability.

1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride structure

1271738-67-0 structure

Product Name:1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride

CAS No:1271738-67-0

MF:C₇H₁₀ClF₃N₄S

MW:274.694308757782

CID:4585343

PubChem ID:75481478

Update Time:2025-06-07

1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Piperazin-1-yl)-5-(trifluoromethyl)-1,3,4-thiadiazole hydrochloride
- 1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride
- 2-piperazin-1-yl-5-(trifluoromethyl)-1,3,4-thiadiazole;hydrochloride
- AT19006
- 2-(PIPERAZIN-1-YL)-5-(TRIFLUOROMETHYL)-1,3,4-THIADIAZOLE HCL
- 1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride
- Inchi： 1S/C7H9F3N4S.ClH/c8-7(9,10)5-12-13-6(15-5)14-3-1-11-2-4-14;/h11H,1-4H2;1H
- InChI Key： ZVLRNJRFSRXQLO-UHFFFAOYSA-N
- SMILES： Cl.S1C(C(F)(F)F)=NN=C1N1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 219
Topological Polar Surface Area: 69.3

1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T898460-50mg	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0		50mg	$ 50.00	2022-06-02
TRC	T898460-100mg	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0		100mg	$ 70.00	2022-06-02
TRC	T898460-500mg	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0		500mg	$ 295.00	2022-06-02
Chemenu	CM418713-1g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%+	1g	$236	2024-08-02
Enamine	EN300-154117-0.05g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%	0.05g	$23.0	2023-06-08
Enamine	EN300-154117-0.1g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%	0.1g	$34.0	2023-06-08
Enamine	EN300-154117-0.25g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%	0.25g	$48.0	2023-06-08
Enamine	EN300-154117-0.5g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%	0.5g	$77.0	2023-06-08
Enamine	EN300-154117-1.0g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%	1g	$98.0	2023-06-08
Enamine	EN300-154117-2.5g	1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine hydrochloride	1271738-67-0	95%	2.5g	$210.0	2023-06-08